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Compound of Interest

Compound Name: BRD0639

Cat. No.: B8201785 Get Quote

This document provides essential safety and logistical information for the proper disposal of

BRD0639, a first-in-class inhibitor of the PRMT5-substrate adaptor interaction.[1][2][3][4][5]

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance. This guide is intended for researchers, scientists, and drug development

professionals.

Quantitative Data Summary
While specific disposal-related quantitative data for BRD0639 is not available, the following

table summarizes its storage and solubility information, which is crucial for safe handling and

preparation for disposal.

Parameter Value Source

Storage of Solid

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).[4]

MedKoo Biosciences

Stock Solution Storage

Aliquot and store at -80°C for

up to 6 months or -20°C for up

to 1 month to avoid repeated

freeze-thaw cycles.[1][5]

MedchemExpress, Selleck

Chemicals

Solubility in DMSO ≥ 95 mg/mL (199.6 mM) Selleck Chemicals[5]
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Step-by-Step Disposal Procedures
As specific disposal instructions for BRD0639 are not provided by the manufacturer, it must be

handled as a hazardous chemical waste. The following procedures are based on general best

practices for laboratory chemical waste management.[6][7][8][9][10] Always consult with your

institution's Environmental Health and Safety (EHS) department for specific local regulations.

Waste Identification and Segregation
Hazardous Waste Classification: Treat all forms of BRD0639 waste—solid, liquid, and

contaminated materials—as hazardous chemical waste.[11][12]

Segregation: Do not mix BRD0639 waste with other chemical waste streams unless explicitly

permitted by your EHS office.[7] Keep it separate from non-hazardous trash and drain-

disposable liquids.

Preparing BRD0639 Waste for Disposal
Solid Waste (Unused/Expired Compound):

Keep the compound in its original, clearly labeled container if possible.

If repackaging is necessary, use a new, clean, and compatible container with a secure lid.

Clearly label the container with "Hazardous Waste," the full chemical name "BRD0639," and

any known hazard information.[8]

Liquid Waste (Solutions):

Collect all solutions containing BRD0639 (e.g., DMSO stock solutions, experimental media)

in a dedicated, chemically compatible, and leak-proof container.[13]

Ensure the container is sealed tightly to prevent spills and evaporation.[9]

Label the container as "Hazardous Waste" and list all chemical constituents, including

solvents and their approximate concentrations (e.g., "BRD0639 in DMSO").[8]

Never dispose of liquid waste containing BRD0639 down the drain.[6][13]
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Contaminated Labware and Personal Protective Equipment (PPE):

Collect all disposable items that have come into contact with BRD0639, such as pipette tips,

gloves, vials, and absorbent paper, in a designated hazardous waste bag or container.[12]

[13]

This container must also be clearly labeled as "Hazardous Waste" with the name of the

contaminating chemical (BRD0639).

Storage of Waste
Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are closed at all times, except when adding waste.[7][9]

Provide secondary containment to capture any potential leaks.[7]

Arranging for Disposal
Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of the waste through a commercial or municipal waste service.

Disposal must be handled by a licensed hazardous waste contractor.[8]

Spill Management
In the event of a spill:

Alert personnel in the immediate area and restrict access.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

For small solid spills, carefully sweep the material to avoid generating dust and place it in a

hazardous waste container.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain and

absorb the liquid.[12]
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Collect the absorbent material and any contaminated cleaning supplies and place them in

the designated hazardous waste container for contaminated solids.

Clean the spill area with a suitable solvent and collect the rinsate as hazardous liquid waste.

[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of BRD0639.
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Caption: Workflow for the proper disposal of BRD0639 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8201785?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/brd0639.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9036822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9036822/
https://www.biorxiv.org/content/10.1101/2021.02.03.429644.full
https://www.medkoo.com/products/48047
https://www.selleckchem.com/products/brd0639.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://medicine.nus.edu.sg/medi/doc/safety/Medicine%20SOP04v2-%20chemical%20waste%20disposal.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.bu.edu/ehs/environmental/programs-services/chemical-waste/chemical-waste-management-guide/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.epa.gov/hw/learn-basics-hazardous-waste
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Prmt5_IN_11.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_GSK3368715_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8201785#brd0639-proper-disposal-procedures
https://www.benchchem.com/product/b8201785#brd0639-proper-disposal-procedures
https://www.benchchem.com/product/b8201785#brd0639-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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